Cas no 2172134-33-5 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid
• CAS No: 2172134-33-5
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6612383
• PubChem ID: 165528430
• Update Time: 2025-10-28

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid
• EN300-1496500
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylbutanoic acid
• 2172134-33-5

• Inchi： 1S/C27H26N2O5/c1-16(26(31)32)17(2)28-25(30)22-13-7-8-14-24(22)29-27(33)34-15-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h3-14,16-17,23H,15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： OZQDWTFBCVRHSR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(NC(C)C(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic Acid (CAS No. 2172134-33-5)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid, identified by its CAS number 2172134-33-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety, multiple amino and carbonyl functionalities, and a carboxylic acid group. The presence of these structural elements not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The fluorene component in the molecular structure of this compound is particularly noteworthy. Fluorene derivatives are well-known for their stability, fluorescence properties, and biological activity. In recent years, researchers have been exploring the potential of fluorene-based compounds as scaffolds for developing novel therapeutic agents. The 9H-fluoren-9-ylmethyl moiety in this molecule suggests a possible role in modulating protein-protein interactions or serving as a photolabile group in drug delivery systems. Such features are highly relevant in contemporary drug design, where targeting specific biological pathways with high precision is paramount.

The methoxycarbonyl group attached to the amino function in the molecule is another critical feature. This group is often employed in medicinal chemistry to enhance solubility, improve metabolic stability, or facilitate further derivatization. The presence of multiple carbonyl functionalities, including the formamido group and the carboxylic acid terminal, indicates that this compound may exhibit significant reactivity and binding potential. Such structural motifs are frequently explored in the design of protease inhibitors, kinase inhibitors, and other enzyme-targeting molecules.

The phenylformamido part of the molecule suggests a connection to aromatic amino acid mimetics, which are widely used in peptidomimetic drug design. Aromatic rings are known for their ability to interact favorably with biological targets through hydrophobic interactions and π-stacking effects. By incorporating a phenyl ring linked to an amide moiety, this compound may be designed to mimic natural amino acid sequences while avoiding certain limitations associated with full-length peptides.

The overall structure of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid positions it as a versatile building block for further chemical modifications. Researchers can explore various synthetic strategies to introduce additional functional groups or alter the existing ones, thereby tailoring the compound’s properties for specific applications. For instance, the carboxylic acid group can be esterified or amidated to improve pharmacokinetic profiles, while the fluorene moiety can be modified to enhance its binding affinity or photophysical properties.

In the context of current pharmaceutical research, this compound aligns with several emerging trends. The integration of fluorene derivatives into drug candidates has been increasingly recognized for their potential in modulating neurological disorders, cancer therapy, and anti-inflammatory responses. Additionally, the use of peptidomimetics has gained traction due to their ability to overcome issues such as poor oral bioavailability and susceptibility to enzymatic degradation. The combination of these features in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid makes it a promising candidate for further investigation.

Recent studies have highlighted the importance of multi-targeted drug design, where compounds are engineered to interact with multiple biological targets simultaneously. This approach can lead to synergistic effects and improved therapeutic outcomes. The complex structure of this compound suggests that it may possess such multi-targeting capabilities, although detailed pharmacological profiling would be required to confirm these hypotheses.

The carboxylic acid terminal provides an opportunity for further derivatization into salts or esters, which can influence solubility and formulation properties. This flexibility is particularly valuable in pharmaceutical development, where optimizing drug properties across different administration routes is essential. Moreover, the presence of multiple amide bonds suggests potential interactions with proteases or other enzymes involved in metabolic pathways relevant to various diseases.

From a synthetic chemistry perspective, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid presents an intriguing challenge due to its complexity. The synthesis would likely involve multi-step reactions, including condensation reactions between protected amino groups and carboxylic acids, followed by deprotection steps to reveal the free functional groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions might be employed to construct the fluorene-based core.

The use of computational methods could play a crucial role in optimizing both the synthesis and pharmacological evaluation of this compound. Molecular modeling techniques can help predict binding affinities, metabolic stability, and other key pharmacokinetic parameters before extensive experimental work is undertaken. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

In conclusion,3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid (CAS No. 2172134-33-5) represents a structurally sophisticated molecule with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues in medicinal chemistry and drug design,this compound is likely to attract further attention from academic researchers and pharmaceutical companies alike.